(3-methoxy-1-methyl-1H-pyrazol-4-yl)(3-(pyridazin-3-yloxy)pyrrolidin-1-yl)methanone

• IUPAC Name: (3-methoxy-1-methylpyrazol-4-yl)-(3-pyridazin-3-yloxypyrrolidin-1-yl)methanone
• InChI: InChI=1S/C14H17N5O3/c1-18-9-11(13(17-18)21-2)14(20)19-7-5-10(8-19)22-12-4-3-6-15-16-12/h3-4,6,9-10H,5,7-8H2,1-2H3
• InChI Key: JCAYGCCHBGLBIQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)N2CCC(C2)OC3=NN=CC=C3
• Molecular Formula: C14H17N5O3
• Molecular Weight: 303.32 g/mol
• CAS No.: 2034580-14-6

Description

(3-methoxy-1-methyl-1H-pyrazol-4-yl)(3-(pyridazin-3-yloxy)pyrrolidin-1-yl)methanone is a useful research compound. Its molecular formula is C14H17N5O3 and its molecular weight is 303.322. The purity is usually 95%.
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Scientific Research Applications

Structural and Synthetic Studies

One aspect of research on similar compounds involves exploring their structural characteristics and synthetic pathways. Studies have focused on the synthesis of heterocyclic compounds that share structural motifs with the given compound, investigating their potential applications in materials science and as pharmacophores. For example, research on isomorphous structures with methyl- and chloro-substitutions in small heterocyclic analogs demonstrates the chlorine-methyl exchange rule, highlighting the importance of structural analysis in understanding compound behavior (V. Rajni Swamy et al., 2013). Furthermore, the synthesis of related compounds with antimicrobial activity points to the methodological advancements in creating heterocyclic compounds with potential therapeutic applications (Satyender Kumar et al., 2012).

Photophysical Properties

Another avenue of research focuses on the photophysical properties of related compounds. For instance, a study on the one-pot synthesis of low-cost emitters with large Stokes' shifts involves the condensation of phenyl(pyridin-2-yl)methanone derivatives, showcasing the potential of these compounds in creating luminescent materials with varied optical properties (G. Volpi et al., 2017).

Antimicrobial and Antimycobacterial Activities

Research has also been conducted on the antimicrobial and antimycobacterial activities of pyrazole derivatives, demonstrating the biological significance of these compounds. A notable study synthesized derivatives containing the pyrazole moieties and assessed their activity against bacterial strains, indicating the therapeutic potential of such compounds (Golea Lynda, 2021).

Molecular Docking and Anticancer Activity

Molecular docking studies and evaluation of anticancer activities represent another critical research direction. Novel bis-α,β-unsaturated ketones and related derivatives have been synthesized and assessed for their anticancer properties, providing insights into the design of compounds with potential anticancer activities (Farag M. A. Altalbawy, 2013).